Cas no 2229154-64-5 (1-ethyl-5-(prop-2-yn-1-yl)-1H-1,2,4-triazole)

• Product Name: 1-ethyl-5-(prop-2-yn-1-yl)-1H-1,2,4-triazole
• CAS No: 2229154-64-5
• MF: C₇H₉N₃
• MW: 135.166460752487
• CID: 6376629
• PubChem ID: 165625589
• Update Time: 2025-10-17

1-ethyl-5-(prop-2-yn-1-yl)-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-5-(prop-2-yn-1-yl)-1H-1,2,4-triazole
• EN300-1778861
• 2229154-64-5

• Inchi： 1S/C7H9N3/c1-3-5-7-8-6-9-10(7)4-2/h1,6H,4-5H2,2H3
• InChI Key： OTVILPMTIHLRBQ-UHFFFAOYSA-N
• SMILES： N1(C(CC#C)=NC=N1)CC

Computed Properties

• Exact Mass: 135.079647300g/mol
• Monoisotopic Mass: 135.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 30.7Ų

Additional information on 1-ethyl-5-(prop-2-yn-1-yl)-1H-1,2,4-triazole

Introduction to 1-ethyl-5-(prop-2-yn-1-yl)-1H-1,2,4-triazole (CAS No. 2229154-64-5)

1-ethyl-5-(prop-2-yn-1-yl)-1H-1,2,4-triazole, identified by the chemical identifier CAS No. 2229154-64-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic compound belongs to the triazole class, characterized by a three-membered ring containing two nitrogen atoms and one carbon atom. The presence of an ethyl group at the 1-position and a propargyl group at the 5-position introduces unique electronic and steric properties, making it a versatile scaffold for drug discovery and development.

The triazole moiety is well-documented for its broad spectrum of biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. The propargyl group (prop-2-yn-1-yl) further enhances the compound's potential by providing a reactive site for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Stille couplings. These chemical transformations allow for the introduction of diverse substituents, enabling the synthesis of novel derivatives with tailored pharmacological profiles.

In recent years, there has been growing interest in triazole-based compounds due to their structural stability and favorable pharmacokinetic properties. Research has demonstrated that modifications in the triazole ring can significantly influence binding affinity to biological targets. For instance, studies have shown that electron-withdrawing groups at the 1-position of the triazole ring can enhance binding interactions with enzymes and receptors, potentially improving therapeutic efficacy.

The ethyl group in 1-ethyl-5-(prop-2-yn-1-yl)-1H-1,2,4-triazole contributes to solubility and metabolic stability, which are critical factors in drug design. Additionally, the propargyl group serves as a handle for further chemical manipulation, allowing researchers to explore its potential in developing new therapeutic agents. This compound has been investigated in various preclinical studies for its potential applications in treating inflammatory diseases and infectious disorders.

One of the most compelling aspects of 1H-1,2,4-triazole derivatives is their ability to modulate biological pathways associated with disease progression. For example, certain triazole compounds have been found to inhibit key enzymes involved in cancer metabolism. The structural features of CAS No. 2229154-64-5, including the ethyl and propargyl substituents, may contribute to its selective interaction with target proteins while minimizing off-target effects.

Recent advancements in computational chemistry have enabled more efficient virtual screening of triazole-based compounds for drug discovery. Molecular docking studies have identified several derivatives of 1ethyl5(prop2yn1yl)H1,24triazole as promising candidates for further development. These studies highlight the compound's potential as a lead molecule in designing novel therapeutics targeting neurological disorders.

The synthesis of CAS No. 2229154-64-5 involves multi-step organic reactions that showcase modern synthetic methodologies. Key steps include nucleophilic substitution reactions to introduce the ethyl and propargyl groups onto the triazole core. Catalytic processes such as palladium-catalyzed cross-coupling reactions play a crucial role in achieving high yields and purity levels necessary for pharmaceutical applications.

From a medicinal chemistry perspective, understanding the relationship between structure and activity is paramount. The ethynyl-substituted triazole derivative exhibits unique pharmacological properties that make it an attractive candidate for further investigation. Its ability to engage with multiple biological targets suggests broad therapeutic applications across different disease areas.

In conclusion,CAS No 2229154 64 5 represents a significant advancement in pharmaceutical research due to its structural complexity and biological relevance. The combination of an ethyl group and propargyl substituent on the triazole ring provides a rich scaffold for developing innovative drug candidates. As research continues to uncover new therapeutic applications,this compound will likely remain at the forefront of medicinal chemistry investigations.